Cas no 63897-14-3 (3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 63897-14-3
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• CID: 3238063
• PubChem ID: 132344528
• Update Time: 2025-11-05

3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIDINONE, 3-BROMO-4-HYDROXY-6-METHYL-
• 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one
• SCHEMBL24344226
• 3-bromo-4-hydroxy-6-methylpyridin-2(1H)-one
• 3-Bromo-4-hydroxy-6-methyl-2(1H)-pyridinone
• Z1509263338
• EN300-1073480
• DB-410822
• 63897-14-3
• 3-bromo-4-hydroxy-6-methyl-1H-pyridin-2-one
• AKOS034112625
• 839-242-4

• Inchi： 1S/C6H6BrNO2/c1-3-2-4(9)5(7)6(10)8-3/h2H,1H3,(H2,8,9,10)
• InChI Key： JUZXRPAIABIQNN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC(O)=C1Br

Computed Properties

• Exact Mass: 202.95819Da
• Monoisotopic Mass: 202.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one

Research Brief on 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one (CAS: 63897-14-3): Recent Advances and Applications

The compound 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one (CAS: 63897-14-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features make it a promising scaffold for the design of novel bioactive molecules, particularly in the context of enzyme inhibition and antimicrobial activity.

Recent studies have highlighted the efficient synthetic routes for 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one, with particular emphasis on green chemistry approaches to minimize environmental impact. A 2023 publication in the Journal of Medicinal Chemistry detailed a one-pot synthesis method that achieved a yield of over 85%, significantly improving upon previous methodologies. This advancement is critical for scaling up production for preclinical and clinical studies, ensuring a reliable supply of the compound for further research.

In terms of biological activity, 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one has demonstrated notable inhibitory effects against a range of enzymes, including tyrosine kinases and phosphodiesterases. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits selective inhibition of PDE4B, an enzyme implicated in inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). These findings suggest its potential as a lead compound for developing new anti-inflammatory therapeutics.

Moreover, the antimicrobial properties of 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one have been explored in recent research. A 2023 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. This positions the compound as a candidate for addressing the growing challenge of antimicrobial resistance (AMR), a critical global health issue.

Looking ahead, the potential applications of 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one extend beyond its current uses. Ongoing research is investigating its role in cancer therapy, particularly as a modulator of apoptosis pathways in tumor cells. Preliminary data from in vitro studies indicate promising cytotoxic effects against certain cancer cell lines, though further in vivo validation is required. Additionally, its utility as a building block in the synthesis of more complex heterocyclic compounds is being explored, which could expand its relevance in medicinal chemistry.

In conclusion, 3-bromo-4-hydroxy-6-methyl-1,2-dihydropyridin-2-one (CAS: 63897-14-3) represents a compound of significant interest in chemical biology and drug development. Its synthetic accessibility, diverse biological activities, and potential therapeutic applications underscore its value as a research focus. Future studies should aim to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and explore its clinical potential. This brief underscores the importance of continued investment in research on this compound to unlock its full biomedical potential.